Cas no 2166984-35-4 (1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol
• CAS No: 2166984-35-4
• MF: C₇H₉F₃N₂OS
• MW: 226.219370603561
• CID: 5897583
• PubChem ID: 165520531
• Update Time: 2025-10-23

1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol
• 2166984-35-4
• 1-[4-(2-aminoethyl)-1,3-thiazol-2-yl]-2,2,2-trifluoroethan-1-ol
• EN300-1269340

• Inchi： 1S/C7H9F3N2OS/c8-7(9,10)5(13)6-12-4(1-2-11)3-14-6/h3,5,13H,1-2,11H2
• InChI Key： HXVGWOIJAVXWHN-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)N=C1C(C(F)(F)F)O

Computed Properties

• Exact Mass: 226.03876857g/mol
• Monoisotopic Mass: 226.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol

Recent Advances in the Study of 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol (CAS: 2166984-35-4)

The compound 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol (CAS: 2166984-35-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the compound's role as a key intermediate in the synthesis of novel thiazole-containing molecules, which are known for their diverse pharmacological properties. Studies have demonstrated that the presence of the trifluoroethyl group and the aminoethyl side chain in the thiazole ring enhances the compound's binding affinity to specific biological targets, making it a promising scaffold for drug development.

One of the most notable findings is the compound's inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro assays have shown that 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol exhibits potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests its potential as a lead compound for the development of new anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling pathways, particularly those involving NF-κB and MAPK. These pathways are critical in the regulation of immune responses and inflammation, underscoring the compound's therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent studies have explored the compound's anticancer activity. Preliminary data indicate that it induces apoptosis in certain cancer cell lines, possibly through the activation of caspase-dependent pathways. However, further research is needed to elucidate the exact molecular targets and to assess its efficacy in vivo.

The synthesis of 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol has also been optimized in recent years, with new methodologies offering higher yields and improved purity. These advancements are crucial for scaling up production and facilitating further pharmacological studies.

In conclusion, 1-4-(2-aminoethyl)-1,3-thiazol-2-yl-2,2,2-trifluoroethan-1-ol (CAS: 2166984-35-4) represents a promising candidate for drug development, with demonstrated activity in inflammation and cancer. Future research should focus on in vivo validation, toxicity profiling, and the exploration of its therapeutic potential in other disease models.